N-[(2S)-1-Amino-3,3-dimethyl-1-oxobutan-2-yl]-3-(3-hydroxy-3-methylbutyl)-2-oxobenzimidazole-1-carboxamide
N-[(2S)-1-Amino-3,3-dimethyl-1-oxobutan-2-yl]-3-(3-hydroxy-3-methylbutyl)-2-oxobenzimidazole-1-carboxamide
PF-03550096 is a synthetic cannabinoid (CB) that selectively targets the peripheral CB2 receptor over the central CB1 receptor (Kis = 7.9 and 1,500 nM for human isoforms, respectively). It shows similar selectivity for inhibiting forskolin-stimulated cAMP production in CHO cells expressing human CB1 and CB2 receptors (EC50s = 450 and 2.1 nM, respectively). PF-03550096 is orally bioavailable and significantly reduces colonic pain induced by 2,4,6-trinitrobenzene sulfonic acid in rats. This product is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
910376-39-5
VCID:
VC0057657
InChI:
InChI=1S/C19H28N4O4/c1-18(2,3)14(15(20)24)21-16(25)23-13-9-7-6-8-12(13)22(17(23)26)11-10-19(4,5)27/h6-9,14,27H,10-11H2,1-5H3,(H2,20,24)(H,21,25)/t14-/m1/s1
SMILES:
CC(C)(C)C(C(=O)N)NC(=O)N1C2=CC=CC=C2N(C1=O)CCC(C)(C)O
Molecular Formula:
C19H28N4O4
Molecular Weight:
376.4 g/mol
N-[(2S)-1-Amino-3,3-dimethyl-1-oxobutan-2-yl]-3-(3-hydroxy-3-methylbutyl)-2-oxobenzimidazole-1-carboxamide
CAS No.: 910376-39-5
Reference Standards
VCID: VC0057657
Molecular Formula: C19H28N4O4
Molecular Weight: 376.4 g/mol
CAS No. | 910376-39-5 |
---|---|
Product Name | N-[(2S)-1-Amino-3,3-dimethyl-1-oxobutan-2-yl]-3-(3-hydroxy-3-methylbutyl)-2-oxobenzimidazole-1-carboxamide |
Molecular Formula | C19H28N4O4 |
Molecular Weight | 376.4 g/mol |
IUPAC Name | N-[(2S)-1-amino-3,3-dimethyl-1-oxobutan-2-yl]-3-(3-hydroxy-3-methylbutyl)-2-oxobenzimidazole-1-carboxamide |
Standard InChI | InChI=1S/C19H28N4O4/c1-18(2,3)14(15(20)24)21-16(25)23-13-9-7-6-8-12(13)22(17(23)26)11-10-19(4,5)27/h6-9,14,27H,10-11H2,1-5H3,(H2,20,24)(H,21,25)/t14-/m1/s1 |
Standard InChIKey | GGNIFXBIJCNXCT-CQSZACIVSA-N |
Isomeric SMILES | CC(C)(C)[C@@H](C(=O)N)NC(=O)N1C2=CC=CC=C2N(C1=O)CCC(C)(C)O |
SMILES | CC(C)(C)C(C(=O)N)NC(=O)N1C2=CC=CC=C2N(C1=O)CCC(C)(C)O |
Canonical SMILES | CC(C)(C)C(C(=O)N)NC(=O)N1C2=CC=CC=C2N(C1=O)CCC(C)(C)O |
Appearance | Assay:≥98%A crystalline solid |
Description | PF-03550096 is a synthetic cannabinoid (CB) that selectively targets the peripheral CB2 receptor over the central CB1 receptor (Kis = 7.9 and 1,500 nM for human isoforms, respectively). It shows similar selectivity for inhibiting forskolin-stimulated cAMP production in CHO cells expressing human CB1 and CB2 receptors (EC50s = 450 and 2.1 nM, respectively). PF-03550096 is orally bioavailable and significantly reduces colonic pain induced by 2,4,6-trinitrobenzene sulfonic acid in rats. This product is intended for forensic and research applications. |
Synonyms | N-((1S)-1-(aminocarbonyl)-2,2-dimethylpropyl)-3-(3-hydroxy-3-methylbutyl)-2-oxo-2,3-dihydro-1H-benzimidazole-1-carboxamide PF-03550096 |
PubChem Compound | 24857887 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume